Cas no 112729-17-6 (5-benzylsulfanyl-1,2-dihydro-1,2,4-triazole-3-thione)

5-benzylsulfanyl-1,2-dihydro-1,2,4-triazole-3-thione structure
112729-17-6 structure
Product Name:5-benzylsulfanyl-1,2-dihydro-1,2,4-triazole-3-thione
CAS No:112729-17-6
MF:C9H9N3S2
MW:223.317858457565
CID:2609402
PubChem ID:19872279
Update Time:2025-04-21

5-benzylsulfanyl-1,2-dihydro-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

    • 5-benzylsulfanyl-1,2-dihydro-1,2,4-triazole-3-thione
    • 3-benzylthio-5-mercapto-1,2,4-triazole
    • 5-(Benzylsulfanyl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
    • JMNQDWRPLRCJQL-UHFFFAOYSA-N
    • DTXSID00600862
    • 112729-17-6
    • SCHEMBL10561244
    • 5-(Benzylthio)-1H-1,2,4-triazole-3(2H)-thione
    • Inchi: 1S/C9H9N3S2/c13-8-10-9(12-11-8)14-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12,13)
    • InChI Key: JMNQDWRPLRCJQL-UHFFFAOYSA-N
    • SMILES: S(C1=NC(NN1)=S)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.02378965Da
  • Monoisotopic Mass: 223.02378965Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 93.8Ų
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